Cas no 2228292-56-4 (2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol)

• Product Name: 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol
• CAS No: 2228292-56-4
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6073875
• PubChem ID: 165683476
• Update Time: 2025-06-07

2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol
• 2-[1-(aminomethyl)-3-hydroxycyclobutyl]-5-bromophenol
• EN300-1907462
• 2228292-56-4

• Inchi： 1S/C11H14BrNO2/c12-7-1-2-9(10(15)3-7)11(6-13)4-8(14)5-11/h1-3,8,14-15H,4-6,13H2
• InChI Key： IRGZUZVWUTZLIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol

Comprehensive Overview of 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol (CAS No. 2228292-56-4)

The compound 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol (CAS No. 2228292-56-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This bromophenol derivative combines a cyclobutyl ring with an aminomethyl group and a hydroxy substituent, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its role in targeting specific biological pathways, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol has surged, driven by advancements in precision medicine and sustainable chemistry. A key area of interest is its potential as a scaffold for kinase inhibitors, which are critical in oncology and autoimmune therapies. The presence of the bromo moiety enhances its reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can significantly alter biological activity.

From a synthetic perspective, CAS No. 2228292-56-4 exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Modern synthetic routes often employ microwave-assisted reactions or flow chemistry to optimize yield and reduce waste—a priority for environmentally conscious researchers. Its hydroxycyclobutyl segment also makes it a candidate for bioisosteric replacement strategies, a hot topic in medicinal chemistry to improve drug pharmacokinetics.

The compound’s nomenclature, 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol, reflects its IUPAC-compliant naming convention, which is essential for accurate database indexing and patent filings. Analysts note a rise in searches for "bromophenol derivatives in drug design" and "cyclobutyl-based therapeutics," underscoring its relevance in academic and industrial settings. Additionally, its potential as a fluorescence probe precursor has sparked interest in diagnostic imaging, another rapidly evolving field.

Quality control and characterization of CAS No. 2228292-56-4 rely heavily on advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in pharmaceutical applications. Discussions on platforms like ResearchGate often highlight challenges in scaling up synthesis or purification of such compounds, reflecting practical hurdles in translating lab-scale success to industrial production.

In summary, 2-1-(aminomethyl)-3-hydroxycyclobutyl-5-bromophenol represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its multifaceted utility—from drug development to material science—positions it as a compound to watch in the coming decade, particularly as researchers unlock new functionalization strategies and therapeutic applications.